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Compound of Interest

Compound Name: Silver azide

CAS No.: 13863-88-2

Cat. No.: B078763

Get Quote

Disclaimer: Dry silver azide is a highly sensitive and dangerous primary explosive. The

information provided here is for educational purposes for trained professionals in controlled

laboratory settings. Under no circumstances should this be attempted by untrained individuals.

Always consult with your institution's safety officer and refer to relevant safety data sheets

(SDS) before handling this substance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with dry silver azide?

A1: Dry silver azide is extremely sensitive to initiation from various stimuli. The primary

hazards include:

Shock and Friction: It is highly sensitive to impact and friction, which can cause detonation.

[1][2]

Heat: It can decompose explosively at elevated temperatures. Pure silver azide explodes at

340 °C, but impurities can lower this to 270 °C.[3]
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Ultraviolet (UV) Light: Exposure to UV light can trigger decomposition.[1][3]

Static Discharge: Electrostatic discharge can initiate detonation.

Incompatible Materials: Contact with heavy metals can form other shock-sensitive metal

azides.[4] It should also not be mixed with acids, as this can produce the highly toxic and

explosive hydrazoic acid.

Q2: What personal protective equipment (PPE) is required when working with dry silver azide?

A2: A comprehensive set of PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield.

Hand Protection: Flame-resistant gloves. It is recommended to use silver shield gloves under

nitrile gloves when handling azides.[5]

Body Protection: A flame-resistant lab coat, and potentially a blast shield depending on the

quantity and procedure.

Hearing Protection: Earmuffs or earplugs should be worn to protect against potential

explosions.

Footwear: Closed-toe shoes, preferably made of non-sparking materials.

Q3: Is it safe to store dry silver azide?

A3: It is strongly recommended not to store dry silver azide.[1] It should be prepared in situ

and used immediately. If temporary storage is absolutely unavoidable, it must be in a

designated, isolated, and properly ventilated location, away from heat, light, and incompatible

materials.

Q4: What should I do in case of a spill of dry silver azide?

A4: In the event of a spill, do not attempt to clean it up by sweeping or vacuuming the dry

powder, as this can cause an explosion due to friction. The area should be evacuated, and

personnel with specialized training in handling explosive materials should be contacted. For

destruction of spills, ceric ammonium nitrate can be used as an oxidizing agent.[3]
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Q5: How should I dispose of residual dry silver azide?

A5: Dry silver azide must be neutralized before disposal. It can be neutralized with a solution

of nitrous acid.[1] This procedure should only be carried out by trained personnel in a controlled

environment, typically within a fume hood, as toxic gases may be evolved. The resulting

solution should be disposed of as hazardous waste according to institutional and local

regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for silver azide, providing a basis for

understanding its hazardous properties.
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Property Value Notes

Detonation Velocity 4,000 m/s[1][6]

This is a measure of the speed

at which the detonation wave

travels through the explosive.

Decomposition Temperature 270-340 °C (518-644 °F)[3]

The presence of impurities can

significantly lower the

decomposition temperature.

Melting Point 250 °C (482 °F)[1]
Detonation may occur at the

melting point.

Impact Sensitivity ~20 J[7]

This is the amount of energy

required to initiate detonation

upon impact. For comparison,

lead azide is more sensitive at

~5 J.[7]

Electrostatic Sensitivity 0.0094-0.018 J[8]

A very low amount of static

electricity can cause

detonation.

Friction Sensitivity High

While a specific value in

Newtons is not consistently

reported, it is widely

acknowledged to be highly

sensitive to friction.[1][2]

Experimental Protocols
Protocol 1: Safe Handling of Dry Silver Azide
Objective: To provide a step-by-step guide for the safe handling of small quantities of dry silver
azide in a research laboratory setting.

Methodology:

Preparation:
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Ensure the work area is clean, free of clutter, and properly ventilated (preferably within a

fume hood with the sash lowered).

Ground all equipment and personnel to prevent static discharge.

Use non-sparking tools (e.g., ceramic or plastic spatulas).

Have a blast shield in place between the user and the experiment.

Ensure all necessary PPE is worn correctly.

Handling:

Work with the smallest quantity of material necessary for the experiment.

Avoid any actions that could create friction or shock, such as scraping, grinding, or

dropping the material.

Use gentle motions when manipulating the substance.

Do not expose the material to direct sunlight or other sources of UV radiation.

Keep the material away from heat sources.

Post-Handling:

Immediately use the handled material in the subsequent experimental step.

Decontaminate any tools or surfaces that have come into contact with the silver azide
using a suitable neutralizing agent (e.g., a solution of ceric ammonium nitrate or nitrous

acid).

Dispose of all waste, including contaminated PPE, according to hazardous waste

protocols.

Protocol 2: Safe Transfer of Dry Silver Azide
Objective: To provide a step-by-step guide for the safe transfer of small quantities of dry silver
azide from one container to another.
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Methodology:

Preparation:

Follow all preparation steps outlined in Protocol 1.

Ensure the receiving container is clean, dry, and made of a compatible material (e.g., a

non-metallic, anti-static container).

The receiving container should be placed in a stable secondary container to prevent

tipping.

Transfer:

If possible, wet the silver azide with a non-reactive solvent to reduce its sensitivity during

transfer. The choice of solvent must be carefully considered to ensure it does not react

with the silver azide.

Use a non-sparking spatula to gently scoop a small amount of the material.

Slowly and carefully move the spatula to the receiving container.

Gently tap the spatula on the inner side of the receiving container to dislodge the material.

Avoid scraping the spatula against the container.

Repeat until the desired amount is transferred.

Post-Transfer:

Securely close the receiving container.

Decontaminate the original container and any transfer tools as described in Protocol 1.

Clean the work area thoroughly.

Visualizations
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Issue Encountered
(e.g., unexpected color change, static spark)
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(Do not re-enter)

Professional Assessment
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Click to download full resolution via product page

Caption: Troubleshooting workflow for critical incidents.
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Dry Silver Azide (AgN3)

Explosive Decomposition
(2AgN3 -> 2Ag + 3N2)

Initiating Stimulus

Shock/Impact Friction Heat UV Light

Click to download full resolution via product page

Caption: Chemical instability pathway of silver azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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